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Compound of Interest

Compound Name: 1,12-Dodecanediamine

Cat. No.: B1677605

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and applications of 1,12-dodecanediamine. This long-chain aliphatic diamine is a
versatile building block in organic synthesis, polymer chemistry, and materials science.

Chemical and Physical Properties

1,12-Dodecanediamine, also known as dodecamethylenediamine, is a C12 alkane-
alpha,omega-diamine.[1] It presents as a white crystalline solid or a colorless to pale yellow,
oily liquid, depending on the ambient temperature, with its melting point being close to room
temperature.[2][3] The presence of two primary amine groups at the termini of a long, flexible
twelve-carbon chain makes it a versatile bifunctional building block in chemical synthesis.[4]
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Property Value Source(s)
Molecular Formula C12H28N:2 [21[3]1[5][6]
Molecular Weight 200.36 g/mol 2115161171
Melting Point 67-70 °C [1][8]
Boiling Point 145 °C [8]
Density 0.8422 g/cm3 [2]
White crystalline solid or
Appearance o [11[2][3]
colorless to pale yellow liquid
Soluble in ethanol. Poorly
soluble in water, more soluble
Solubility in non-polar organic solvents [1112][3]
like hexane or
dichloromethane.
pKa 10.97 + 0.10 (Predicted) [3]

Chemical Structure

The structure of 1,12-dodecanediamine consists of a twelve-carbon aliphatic chain with

primary amine groups at positions 1 and 12.[1][5]

IUPAC Name: dodecane-1,12-diamine[2][5]
CAS Number: 2783-17-7[3][5][6]

Canonical SMILES: C(CCCCCCN)CCCCCNI[3]

InChiKey: QFTYSVGGYOXFRQ-UHFFFAOYSA-N[3][6]

Spectroscopic Data

INChl: INChI=1S/C12H28N2/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h1-14H2[3][5][6]
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Spectroscopic data for 1,12-dodecanediamine, including 1H NMR, 13C NMR, IR, Mass
Spectrometry, and Raman spectra, are available in various databases.[5][9][10]

Experimental Protocols

Synthesis of 1,12-Dodecanediamine via Catalytic
Hydrogenation of Dodecanedinitrile

A primary industrial route for producing 1,12-dodecanediamine is the catalytic hydrogenation
of dodecanedinitrile.[4]

Methodology:

Dodecanedinitrile is hydrogenated over a Raney nickel catalyst.[1]

e The reaction is conducted in a batch procedure under pressure.[1]

e The temperature is maintained at up to 125 °C.[1]

» Afive- to tenfold excess of liquid ammonia is used, with or without methanol as a solvent.[1]

o Careful selection of catalysts, solvents, and reaction conditions is necessary to maximize the
yield of the primary diamine and control for the formation of secondary and tertiary amine
byproducts.[4]

Mono-BOC Protection of 1,12-Dodecanediamine

The tert-butyloxycarbonyl (Boc) group is a common protecting group for amines.[4]
Methodology:

e Dissolve 1,12-dodecanediamine (1.0 g, 10 mmol amine) in a mixture of dichloromethane
(25 mL) and H20 (25 mL).[11]

e Add sodium hydroxide (2 pellets) and stir the reaction vigorously.[11]

o Dissolve di-tert-butyl dicarbonate (500 mg, 2.3 mmol) in dichloromethane (10 mL) and add it
dropwise to the stirring reaction over 5 minutes.[11]
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After 1 hour, monitor the reaction completion using TLC and mass spectrometry.[11]

Transfer the reaction to a separatory funnel and separate the layers.[11]

Concentrate the organic layer under reduced pressure.[11]

Crystallize the product from hot acetonitrile to yield N-Boc-1,12-dodecanediamine.[11]

Applications in Research and Drug Development

1,12-Dodecanediamine is a key building block in various applications:

o Polymer Synthesis: It is a crucial monomer for the synthesis of high-performance polymers
like polyamides (e.g., Nylon 12,12) and polyurethanes.[3][4][12][13] Its long, flexible carbon
chain imparts enhanced mechanical strength, flexibility, and thermal stability to these
polymers.[13]

» Medicinal Drugs and Pharmaceuticals: It serves as a feedstock and a source of a twelve-
carbon chain for the synthesis of medicinal drugs.[1][3][12] It is also used in the development
of drug delivery systems.[4]

o Surfactants and Corrosion Inhibitors: Its amphiphilic nature makes it suitable for use as a
surfactant.[2][3] The amine groups can also provide corrosion resistance, making it an
effective corrosion inhibitor.[2][3][12]

o Materials Science: It is used as a building block for supramolecular architectures and in the
development of new materials.[4][12]

Visualizations
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Synthesis of Nylon 12,12

Reactants

1,12-Dodecanediamine Dodecanedioic Acid
H2N-(CHz)12-NH:z HOOC-(CHz2)10-COOH

Polycondensation

+2n H20

Product

y

Nylon 12,12
[-NH-(CH2)12-NH-CO-(CH2)10-CO-]n

Click to download full resolution via product page
Caption: Synthesis of Nylon 12,12 via polycondensation.
Safety and Handling
1,12-Dodecanediamine is classified with several hazards.[5][7]

e GHS Hazard Statements:

[¢]

H302: Harmful if swallowed.[5][7]

o

H314: Causes severe skin burns and eye damage.[5][7]

o

H317: May cause an allergic skin reaction.[5][7]

[¢]

H331: Toxic if inhaled.[5]
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o H400: Very toxic to aquatic life.[5]

o Precautionary Measures:

[e]

Wash hands and any exposed skin thoroughly after handling.[14][15]

o Do not eat, drink, or smoke when using this product.[14][15]

o Wear protective gloves, protective clothing, eye protection, and face protection.[14][15]

o Use only outdoors or in a well-ventilated area.[14]

o Avoid breathing dust, fume, gas, mist, vapors, or spray.[14][15]

o In case of contact with skin or eyes, rinse immediately with plenty of water and seek
medical advice.[14][15]

o If inhaled, remove to fresh air.[14] If swallowed, rinse mouth and do NOT induce vomiting.
[14][15]

(¢]

Store in a locked, well-ventilated place with the container tightly closed.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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